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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of HFC-236fa with its primary

predecessor, CFC-114, and discusses other relevant alternatives in refrigeration cycles. The

information is supported by experimental data to assist researchers and professionals in

making informed decisions for relevant applications, such as laboratory and pharmaceutical

cooling systems.

Executive Summary
HFC-236fa has been identified as a viable, non-ozone-depleting alternative to CFC-114 in

various refrigeration applications, particularly in low-pressure centrifugal chillers and high-

temperature heat pumps.[1][2] Experimental evaluations have demonstrated that HFC-236fa

exhibits a higher refrigerating capacity and a comparable or even superior Coefficient of

Performance (COP) under many operating conditions when compared to CFC-114.[1] This

guide synthesizes key performance indicators from experimental studies, outlines the

methodologies used to obtain this data, and provides a visual representation of the typical

experimental workflow.

Comparative Performance Data
The following tables summarize the quantitative performance comparison between HFC-236fa

and CFC-114 based on comprehensive calorimeter tests performed on a semi-hermetic
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compressor.[3] The data covers a range of evaporating and condensing temperatures relevant

to chiller and high-temperature heat pump applications.

Table 1: Cooling Capacity (kW) Comparison[3]

Evaporating
Temperature
(°C)

Condensing
Temperature
(°C)

CFC-114 HFC-236fa % Difference

10 40 3.52 4.08 +15.9%

10 60 3.11 3.58 +15.1%

10 80 2.65 2.98 +12.5%

10 100 2.14 2.32 +8.4%

32.2 60 5.86 6.83 +16.5%

32.2 80 5.17 5.92 +14.5%

32.2 100 4.38 4.89 +11.6%

Table 2: Coefficient of Performance (COP) Comparison[3]

Evaporating
Temperature
(°C)

Condensing
Temperature
(°C)

CFC-114 HFC-236fa % Difference

10 40 4.85 5.15 +6.2%

10 60 3.55 3.65 +2.8%

10 80 2.68 2.65 -1.1%

10 100 2.05 1.95 -4.9%

32.2 60 5.50 5.65 +2.7%

32.2 80 4.05 4.00 -1.2%

32.2 100 3.08 2.90 -5.8%
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Table 3: Compressor Discharge Temperature (°C) Comparison[3]

Evaporating
Temperature (°C)

Condensing
Temperature (°C)

CFC-114 HFC-236fa

10 80 85.6 84.4

32.2 100 106.7 104.4

Other Alternative Refrigerants
While HFC-236fa is a prominent replacement for CFC-114, other refrigerants are also

considered for similar applications.

R-123: This HCFC refrigerant has been a common replacement for R-11 in low-pressure

centrifugal chillers.[4] However, due to its ozone depletion potential, it is being phased out.[5]

R-245fa: This HFC refrigerant is used in new centrifugal chillers and waste heat recovery

systems.[6] Theoretical analyses suggest that R-245fa can offer high thermal and exergy

efficiency in organic Rankine cycles.[7][8]

Direct experimental comparisons in the form of comprehensive data tables between HFC-236fa

and these alternatives are less common in the reviewed literature. However, the selection of a

refrigerant for a specific application will depend on a range of factors including operating

conditions, system design, and regulatory requirements.

Experimental Protocols
The performance data presented in this guide is primarily derived from experiments conducted

using a compressor calorimeter test bench. This methodology allows for the precise

measurement of key thermodynamic properties under controlled conditions.

Objective: To determine the cooling capacity, coefficient of performance (COP), and other

performance parameters of a refrigerant in a vapor compression cycle.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100VFD5.TXT
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1736&context=iracc
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=2193&context=icec
https://www.researchgate.net/publication/239373429_Performance_comparison_of_HFC227_and_CFC114_in_compression_heat_pumps
https://www.conftool.net/icmf2025/index.php?page=logout
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1558&context=iracc/1000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compressor Calorimeter: A well-insulated chamber designed to measure the heat absorbed

by the refrigerant.[9] The primary method often involves a secondary fluid calorimeter where

the heat absorbed by the evaporating refrigerant is balanced by a measured electrical heat

input.[10]

Vapor Compression System: A closed-loop refrigeration circuit consisting of the compressor

being tested, a condenser, an expansion valve, and an evaporator.[11]

Instrumentation:

Resistance Temperature Detectors (RTDs) or thermocouples for measuring refrigerant and

secondary fluid temperatures at various points in the cycle.[12]

Pressure transducers to measure suction and discharge pressures of the compressor.[12]

A mass flow meter (e.g., Coriolis type) to measure the refrigerant mass flow rate.[9]

A wattmeter to measure the electrical power input to the compressor.[12]

Data Acquisition System: A computer-based system to record and process the data from the

various sensors.[11]

Procedure (based on ASHRAE Standard 23.1-2010):[12][13]

System Preparation: The system is evacuated and then charged with the refrigerant under

investigation. The lubricant used is compatible with the refrigerant (e.g., polyol ester oil for

HFCs).[14]

Test Conditions: The system is operated until a steady state is achieved for a specific set of

evaporating and condensing temperatures.[15] These conditions are controlled by adjusting

the secondary fluid flow rates and temperatures in the evaporator and condenser, as well as

the compressor speed.

Data Collection: Once the system is stable, measurements of temperatures, pressures,

mass flow rate, and power consumption are recorded for a specified duration.

Calculations:
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Refrigerating Capacity (Q_ref): Determined from the energy balance on the calorimeter. In

a secondary fluid calorimeter, it is calculated based on the heat input to the secondary

fluid.[10]

Compressor Power Input (W_in): Measured directly by the wattmeter.

Coefficient of Performance (COP): Calculated as the ratio of the refrigerating capacity to

the compressor power input (COP = Q_ref / W_in).

Data Mapping: The procedure is repeated for a wide range of evaporating and condensing

temperatures to create a comprehensive performance map for the refrigerant.[12]

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of a typical experimental setup for evaluating

refrigerant performance in a vapor compression cycle.
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Caption: Experimental workflow for refrigerant performance validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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